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Compound of Interest

Compound Name: hCAIX-IN-5

Cat. No.: B12410941

Essential Safety and Handling Guide for hCAIX-
IN-5

Disclaimer: A comprehensive Safety Data Sheet (SDS) for hCAIX-IN-5 is not publicly available.
The information provided herein is compiled from publicly accessible data for structurally
related compounds and general laboratory safety principles. This guide is intended for
informational purposes only and does not substitute for a formal risk assessment, which should
be conducted by qualified personnel before handling this compound.

hCAIX-IN-5, also known as compound 6b, is a potent and selective inhibitor of human carbonic
anhydrase IX (hCAIX), a transmembrane enzyme associated with tumor hypoxia. Its CAS
number is 2451479-57-3. Due to its novelty as a research chemical, detailed toxicological and
safety data are limited. Therefore, cautious handling is paramount.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling hCAIX-IN-5 to minimize exposure.
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PPE Category Specific Recommendations

) Chemical safety goggles or a face shield are
Eye/Face Protection ]
mandatory to protect against splashes.

A lab coat must be worn. Nitrile gloves are
Skin Protection recommended; change them immediately if

contaminated.

If handling the solid form and there is a risk of
) ) dust generation, use a NIOSH-approved
Respiratory Protection ) ) ] ] ] ]
respirator with a particulate filter. If working with

solutions, a fume hood is recommended.

) Impermeable gloves (e.g., nitrile) should be
Hand Protection
worn.

Operational and Disposal Plans

Handling and Storage:

e Handling: Handle in a well-ventilated area, preferably within a chemical fume hood to avoid
inhalation of any dust or aerosols. Avoid direct contact with skin and eyes. Wash hands
thoroughly after handling.

» Storage: Store in a tightly sealed container in a cool, dry place. Based on supplier
information, storage at room temperature is acceptable.

Spill Management:

¢ In case of a small spill, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.

o For larger spills, evacuate the area and follow emergency procedures.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations. Do not allow the
chemical to enter drains or waterways.
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Quantitative Data Summary

Property Value Source

Molecular Formula C15H15N305S:2 CymitQuimica

CAS Number 2451479-57-3 MedchemExpress
Ki for hCAI >10000 nM MedchemExpress[1]
Ki for hCAll >10000 nM MedchemExpress|[1]
Ki for hCAIV 130.7 nM MedchemExpress[1]
Ki for hCAIX 829.1 nM MedchemExpress[1]

Experimental Protocols

The following is a generalized protocol for an in vitro carbonic anhydrase inhibition assay,
based on the primary literature describing hCAIX-IN-5.

Carbonic Anhydrase IX Inhibition Assay:

o Reagent Preparation:

o

Prepare a stock solution of hCAIX-IN-5 in a suitable solvent (e.g., DMSO).

o

Prepare a buffer solution (e.g., Tris-HCI) at the optimal pH for the enzyme.

o

Prepare a solution of the substrate, 4-nitrophenyl acetate (NPA).

[¢]

Prepare a solution of purified human carbonic anhydrase IX.
e Assay Procedure:

o Add the buffer, hCAIX-IN-5 at various concentrations, and the enzyme solution to a 96-
well plate.

o Incubate the plate at a controlled temperature (e.g., 25°C) for a predefined period to allow
for inhibitor-enzyme binding.
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o Initiate the reaction by adding the NPA substrate to each well.

o Monitor the hydrolysis of NPA to 4-nitrophenol by measuring the absorbance at a specific

wavelength (e.g., 400 nm) over time using a plate reader.

o Data Analysis:

o Calculate the rate of reaction for each inhibitor concentration.

o Determine the ICso value by plotting the reaction rate against the inhibitor concentration.

o Convert the ICso to a Ki value using the Cheng-Prusoff equation.

Reagent Preparation Assay Setup
(hCAIX-IN-5, Buffer, Substrate, Enzyme) (Add reagents to 96-well plate)

Incubation Reaction Initiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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